Cas no 4755-81-1 (Methyl 2-chloroacetoacetate)

Methyl 2-chloroacetoacetate Properties

Names and Identifiers

• Methyl 2-Chloroacetoacetate
• 2-Chloro-3-oxobutanoic acid, methyl ester
• methyl 2-chloro-3-oxobutanoate
• Methyl-2-chloroacetoacetate
• 2-Chloroacetoacetic Acid Methyl Ester
• Butanoic acid, 2-chloro-3-oxo-, methyl ester
• GYQRIAVRKLRQKP-UHFFFAOYSA-N
• 2-chloro-3-oxo-butyric acid methyl ester
• Methyl2-chloroacetoacetate
• Methyl-alpha-Chloroacetoacetate
• GYQRIAVRKLRQKP-UHFFFAOYSA-
• 2-chloroacetoacetate methyl ester
• SY051760
• METHYL .ALPHA.-CHLOROACETOACETATE
• 4755-81-1
• SCHEMBL269783
• vitaminb1
• BS-17095
• 2-chloro-3-oxobutyric acid methyl ester
• AKOS009156889
• MFCD00008757
• 2-Aminobenzoesaure
• CS-W018135
• FT-0635430
• NS00121799
• Methyl 2-chloro-3-oxobutanoate #
• DTXSID10884111
• METHYL 2-CHLORO-3-OXOBUTYRATE
• UNII-09T3687932
• Q27236497
• EN300-48598
• 09T3687932
• InChI=1/C5H7ClO3/c1-3(7)4(6)5(8)9-2/h4H,1-2H3
• EINECS 225-286-6
• DB-051460
• DB-360892
• +Expand

• MDL： MFCD00008757
• InChIKey： GYQRIAVRKLRQKP-UHFFFAOYSA-N
• Inchi： 1S/C5H7ClO3/c1-3(7)4(6)5(8)9-2/h4H,1-2H3
• SMILES： ClC([H])(C(=O)OC([H])([H])[H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 150.00800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 150.008
• Heavy Atom Count: 9
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 0.35580
• PSA: 43.37000
• Refractive Index: n20/D 1.446(lit.)
• Water Partition Coefficient: 50 g/L (20 ºC)
• Boiling Point: 86°C/21mmHg
• Melting Point: −33-−32.7 °C (lit.)
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.236 g/mL at 25 °C(lit.)

Methyl 2-chloroacetoacetate Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26; S27; S28; S36/37/39; S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• Hazard Level：8
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P235-P405-P501
• Prompt：dangerous
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：8

Methyl 2-chloroacetoacetate Customs Data

• HS CODE：29183000
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%